Cas no 922055-01-4 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide)

• Product Name: N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide
• CAS No: 922055-01-4
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6103828
• PubChem ID: 16801965
• Update Time: 2025-06-12

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide
• N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide
• 922055-01-4
• N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methoxybenzamide
• AKOS024635452
• F2276-0173

• Inchi： 1S/C19H20N2O4/c1-3-21-9-10-25-17-8-7-14(12-16(17)19(21)23)20-18(22)13-5-4-6-15(11-13)24-2/h4-8,11-12H,3,9-10H2,1-2H3,(H,20,22)
• InChI Key： MXCGJWFHTPNEDF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide: A Comprehensive Overview

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide (CAS No. 922055-01-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide is characterized by a benzoxazepine core with a substituted ethyl group at the 4-position and a 3-methoxybenzamide moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule. The benzoxazepine ring system is known for its rigidity and conformational stability, which can influence the compound's binding affinity to various biological targets. The 3-methoxybenzamide group adds polarity and hydrogen bonding capabilities, enhancing the molecule's solubility and bioavailability.

Synthesis Methods

The synthesis of N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3-methoxybenzamide has been extensively studied in recent years. One common approach involves the reaction of 7-amino-4-ethyl-1,4-dihydrobenzo[c][1,2]oxazepin-5(3H)-one with 3-methoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide bond formation between the amino group of the benzoxazepine and the carboxylic acid derivative. Alternative synthetic routes have also been explored to improve yield and purity, including microwave-assisted synthesis and catalytic methods.

Biological Activities

N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-3-Methoxybenzamide has demonstrated a range of biological activities that make it a promising candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess analgesic properties by modulating pain signaling pathways in the central nervous system.

Recent research has also highlighted the neuroprotective potential of N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-3-Methoxybenzamide. In vitro and in vivo studies have demonstrated its ability to protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is attributed to its antioxidant properties and its ability to modulate key signaling pathways involved in neuronal survival.

Clinical Applications and Research Advancements

The therapeutic potential of N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-3-Methoxybenzamide has led to several clinical studies aimed at evaluating its efficacy in treating various diseases. Preliminary clinical trials have shown promising results in patients with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to reduce inflammation without significant side effects makes it an attractive candidate for further clinical development.

In addition to its anti-inflammatory properties, ongoing research is exploring the potential of N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)-3-Methoxybenzamide in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can improve cognitive function and motor coordination in animal models of these diseases. These findings suggest that it may have a role in slowing disease progression and improving quality of life for patients.

Conclusion

In conclusion,N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1， 4-Benzoxazepin -7-Yl) -3-Methoxybenzamide (CAS No. 922055 -01 - 0) is a multifaceted compound with significant therapeutic potential. Its unique chemical structure confers a range of biological activities that make it a valuable candidate for drug development. Ongoing research continues to uncover new applications for this compound in various medical fields. As more clinical data becomes available,N-(4-Ethyl - 5-Oxo - 2， 3， 4， 5-Tetrahydro - 1， 4-Benzoxazepin -7-Yl) - 3-Methoxybenzamide is poised to play an important role in advancing treatments for inflammatory diseases and neurodegenerative disorders.